2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4(1H)-one

• IUPAC Name: 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H16N4O2S/c1-13-7-9-15(10-8-13)19-23-18(26-24-19)12-27-20-21-16(11-17(25)22-20)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,21,22,25)
• InChI Key: JHRODXOZCJSZBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C20H16N4O2S and its molecular weight is 376.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Evaluation

Heterocyclic compounds, including 1,3,4-oxadiazoles and pyrazoles, have been computationally and pharmacologically evaluated for their potential in toxicity assessment, tumor inhibition, and as agents with antioxidant, analgesic, and anti-inflammatory actions. These compounds exhibit moderate to potent effects across various assays, highlighting their versatility in drug discovery and development processes (Faheem, 2018).

Antimicrobial Applications

Novel structures derived from heterocyclic scaffolds, such as benzimidazole and oxadiazoles, have shown potent and selective activities against pathogens like Helicobacter pylori. These findings support the development of these compounds as potential antimicrobial agents, especially for treating infections resistant to current therapies (Carcanague et al., 2002).

Antioxidant and Antibacterial Studies

Derivatives of 1,3,4-oxadiazole have been synthesized and characterized, demonstrating significant antioxidant and antibacterial activities against specific strains. Such compounds are valuable for further exploration in therapeutic contexts, especially for conditions associated with oxidative stress and bacterial infections (Karanth et al., 2019).

Cytotoxic Activity in Cancer Research

Novel thiopyrimidine derivatives have been synthesized and assessed for their cytotoxic activities against various cancer cell lines, including HUVEC and HeLa cells. These studies contribute to the ongoing search for more effective cancer treatments, showcasing the potential of such compounds in inhibiting tumor growth (Stolarczyk et al., 2018).

High Refractive Index Materials

Research into aromatic polyimides derived from thiophenyl-substituted benzidines has led to the development of materials with high refractive indices and small birefringence, along with good thermomechanical stabilities. These materials are crucial for applications in optoelectronics and advanced photonics, indicating the broad applicability of heterocyclic compounds beyond pharmacological interests (Tapaswi et al., 2015).